Cas no 769-59-5 (3-Phenylbutan-2-one)

• Product Name: 3-Phenylbutan-2-one
• CAS No: 769-59-5
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00156648
• CID: 569978
• PubChem ID: 97744
• Update Time: 2025-04-19

3-Phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenylbutan-2-one
• 2-Butanone, 3-phenyl-
• 3-PHENYL-2-BUTANONE
• SCHEMBL85843
• DTXSID801315573
• 3-Phenyl-2-butanone #
• Z1255383314
• NSC33705
• NS00042090
• 769-59-5
• NSC 33953
• FT-0616328
• AKOS014313150
• NSC 33705
• NSC-33705
• 3-phenyl-butan-2-one
• 1-Methyl-1-phenyl-2-propanone
• F87554
• EINECS 212-212-2
• NSC-33953
• NSC33953
• EN300-96836
• DB-339494

• MDL： MFCD00156648
• Inchi： 1S/C10H12O/c1-8(9(2)11)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： CVWMNAWLNRRPOL-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1
• Molecular Weight: 148.20

Experimental Properties

• Density: 0.967
• Boiling Point: 207.3°C at 760 mmHg
• Flash Point: 80.8°C
• Refractive Index: 1.5
• PSA: 17.07
• LogP: 2.37910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes